1-(4-((2,4-Dimethylpiperazin-1-yl)methyl)piperidin-1-yl)pent-4-en-1-one

• IUPAC Name: 1-[4-[(2,4-dimethylpiperazin-1-yl)methyl]piperidin-1-yl]pent-4-en-1-one
• InChI: InChI=1S/C17H31N3O/c1-4-5-6-17(21)19-9-7-16(8-10-19)14-20-12-11-18(3)13-15(20)2/h4,15-16H,1,5-14H2,2-3H3
• InChI Key: TXNOZHGUFXUWQP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1CC2CCN(CC2)C(=O)CCC=C)C
• Molecular Formula: C17H31N3O
• Molecular Weight: 293.4 g/mol

Description

1-(4-((2,4-Dimethylpiperazin-1-yl)methyl)piperidin-1-yl)pent-4-en-1-one, commonly known as DMPP, is a chemical compound that has been widely used in scientific research due to its unique properties. DMPP is a piperidine derivative that has been synthesized using various methods, and has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its potential applications in various fields.

Mechanism of Action

Target of Action

The primary target of this compound is the Plasmodium falciparum , a parasite responsible for malaria. The compound has shown high selectivity for this parasite, suggesting it may interact with specific proteins or receptors within the organism .

Mode of Action

The compound has been shown to inhibit the growth of plasmodium falciparum . This suggests that it may interfere with the parasite’s ability to replicate or survive within the host.

Biochemical Pathways

Given its antimalarial activity, it is likely that it disrupts processes essential for the survival and replication of plasmodium falciparum .

Result of Action

The compound has been shown to inhibit the growth of Plasmodium falciparum, with a growth inhibition of 56 to 93% observed at a concentration of 40 μg/mL . This suggests that the compound has potent antimalarial activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMPP in lab experiments is its high potency and selectivity for nAChRs, which allows for precise manipulation of these receptors. However, its use can also be limited by its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research on DMPP, including its use in the development of new therapeutics for neurological disorders, the exploration of its effects on other neurotransmitter systems, and the investigation of its potential as a tool for studying other ion channels and receptors. Additionally, the development of new synthesis methods for DMPP may allow for the production of more potent and selective analogs with even greater potential for scientific research.

Synthesis Methods

DMPP can be synthesized using various methods, including the condensation reaction of 2,4-dimethylpiperazine with 1-(4-chlorobutyl)-4-piperidone, followed by hydrogenation and dechlorination. Another method involves the reaction of 2,4-dimethylpiperazine with 4-penten-1-one in the presence of a palladium catalyst, followed by hydrogenation and purification.

Scientific Research Applications

DMPP has been extensively used in scientific research, particularly in the field of neuroscience. It has been used as a tool to study the function of nicotinic acetylcholine receptors (nAChRs) in the brain, which are involved in various processes such as learning, memory, and addiction. DMPP is a potent agonist of nAChRs, and its use has provided valuable insights into the function of these receptors.